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Compound of Interest

Compound Name: 3-Amino-5-methylpyrazole

Cat. No.: B3422793 Get Quote

Essential Safety and Handling Guide for 3-
Amino-5-methylpyrazole
This guide provides crucial safety and logistical information for handling 3-Amino-5-
methylpyrazole in a laboratory setting. Researchers, scientists, and drug development

professionals should adhere to these procedures to ensure personal safety and proper

disposal of chemical waste.

Chemical Identity and Hazards:
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Property Value

Synonyms
5-Methyl-3-pyrazolamine, 3-Methyl-1H-pyrazol-

5-amine

CAS Number 31230-17-8

Molecular Formula C4H7N3

Molecular Weight 97.12 g/mol

Appearance
White or colorless to light orange to yellow

powder, lump, or solid

Melting Point 45-47 °C

Boiling Point 213 °C at 19 hPa

Flash Point 113 °C (closed cup)[1]

GHS Hazard Statements

Causes skin irritation (H315), Causes serious

eye irritation (H319), May cause respiratory

irritation (H335)[2]

Personal Protective Equipment (PPE)
Proper personal protective equipment is mandatory to minimize exposure and ensure safety

when handling 3-Amino-5-methylpyrazole.
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Protective Equipment Specification Rationale

Eye and Face Protection

Chemical safety goggles or

eyeglasses with side-shields

conforming to EN166 or

OSHA's 29 CFR 1910.133

standards.[1][3] A face shield

may be required for splash

risks.

To protect eyes from splashes

and serious irritation.[2][3]

Hand Protection
Compatible chemical-resistant

gloves.

To prevent skin contact and

irritation.[4]

Skin and Body Protection

Lab coat, impervious clothing.

[1] Protective boots may be

required depending on the

scale of work.

To protect skin from accidental

spills and contamination.[4]

Respiratory Protection

Not typically required under

normal use with adequate

ventilation.[4] If dust or

aerosols are generated, use a

NIOSH/MSHA-approved P95

or EN 143 P1 particle

respirator.[1]

To prevent inhalation of dust or

aerosols that may cause

respiratory irritation.[1][2]

Operational Plan: Handling, Storage, and Disposal
Safe Handling Procedures:

Work in a well-ventilated area, preferably under a chemical fume hood.[1][4]

Avoid contact with skin and eyes.[1][3]

Avoid the formation of dust and aerosols.[1]

Do not breathe dust.[1][3]

Wash hands thoroughly after handling.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemicalbook.com/msds/3-amino-5-methylpyrazole.htm
https://www.fishersci.com/store/msds?partNumber=AC368030050&countryCode=US&language=en
https://www.fishersci.com/shop/products/3-amino-5-methylpyrazole-97-thermo-scientific/AC368030050
https://www.fishersci.com/store/msds?partNumber=AC368030050&countryCode=US&language=en
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_Methyl_Pyrazole_Derivatives.pdf
https://www.chemicalbook.com/msds/3-amino-5-methylpyrazole.htm
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_Methyl_Pyrazole_Derivatives.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_Methyl_Pyrazole_Derivatives.pdf
https://www.chemicalbook.com/msds/3-amino-5-methylpyrazole.htm
https://www.chemicalbook.com/msds/3-amino-5-methylpyrazole.htm
https://www.fishersci.com/shop/products/3-amino-5-methylpyrazole-97-thermo-scientific/AC368030050
https://www.chemicalbook.com/msds/3-amino-5-methylpyrazole.htm
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_Methyl_Pyrazole_Derivatives.pdf
https://www.chemicalbook.com/msds/3-amino-5-methylpyrazole.htm
https://www.fishersci.com/store/msds?partNumber=AC368030050&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-amino-5-methylpyrazole.htm
https://www.chemicalbook.com/msds/3-amino-5-methylpyrazole.htm
https://www.fishersci.com/store/msds?partNumber=AC368030050&countryCode=US&language=en
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_Methyl_Pyrazole_Derivatives.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep away from incompatible materials such as strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.[3]

Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]

Store away from heat and sources of ignition.[3]

Disposal Plan:

Dispose of unused product and contaminated materials as hazardous waste.[1]

Sweep up and shovel spilled material into suitable, closed containers for disposal, avoiding

dust formation.[1][3]

Do not let the product enter drains.[1]

Disposal must be in accordance with all applicable local, state, and federal regulations.

Always consult with your institution's Environmental Health and Safety (EHS) department for

specific disposal protocols.[5]

Emergency Procedures
Exposure Route First Aid Measures

Inhalation
Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention.[1][3]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothes

and shoes. Get medical attention.[1][3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical attention.[1][2]

Ingestion
Clean mouth with water. Do NOT induce

vomiting. Get medical attention.[1][3]
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In case of a fire, use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[1]

Firefighters should wear self-contained breathing apparatus and full protective gear.[3]

Start: Obtain
3-Amino-5-methylpyrazole

1. Don Personal Protective Equipment (PPE)
- Safety Goggles

- Lab Coat
- Chemical-Resistant Gloves

2. Chemical Handling
- Use in a fume hood
- Avoid dust formation

- Avoid contact with skin/eyes

3. Storage
- Tightly closed container

- Cool, dry, well-ventilated area

Store unused chemical

Accidental Spill

4. Waste Generation

After use

Spill Response
- Evacuate area

- Wear appropriate PPE
- Sweep into container for disposal

5. Waste Disposal
- Collect in labeled, sealed container

- Dispose as hazardous waste
- Follow institutional protocols

End of Process
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3-Amino-5-methylpyrazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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